Cas no 1105197-17-8 (8-amino-1,3-dimethyl-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-amino-1,3-dimethyl-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 1105197-17-8
• MF: C₁₆H₁₉N₅O₃
• MW: 329.353762865067
• CID: 5802357
• PubChem ID: 30842737
• Update Time: 2025-05-23

8-amino-1,3-dimethyl-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-amino-1,3-dimethyl-7-(3-phenoxypropyl)purine-2,6-dione
• 8-amino-1,3-dimethyl-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CCG-350280
• AKOS024481611
• 1105197-17-8
• 8-amino-1,3-dimethyl-7-(3-phenoxypropyl)-1H-purine-2,6(3H,7H)-dione
• VU0607929-1
• F3260-0763

• Inchi： 1S/C16H19N5O3/c1-19-13-12(14(22)20(2)16(19)23)21(15(17)18-13)9-6-10-24-11-7-4-3-5-8-11/h3-5,7-8H,6,9-10H2,1-2H3,(H2,17,18)
• InChI Key： MBELGAQBYWCSAX-UHFFFAOYSA-N
• SMILES： N1(CCCOC2=CC=CC=C2)C2=C(N(C)C(=O)N(C)C2=O)N=C1N

Computed Properties

• Exact Mass: 329.14878949g/mol
• Monoisotopic Mass: 329.14878949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 93.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-amino-1,3-dimethyl-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 8-Amino-1,3-Dimethyl-7-(3-Phenoxypropyl)-2,3,6,7-Tetrahydro-1H-Purine-2,6-Dione (CAS No. 1105197-17-8)

8-Amino-1,3-dimethyl-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 1105197-17-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of purine and features a unique structural arrangement that includes an amino group, two methyl groups, and a phenoxypropyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 8-amino-1,3-dimethyl-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is characterized by a central purine core with specific functional groups attached. The purine scaffold is a common motif in many biologically active molecules and is known for its involvement in various physiological processes. The presence of the amino group and the phenoxypropyl substituent imparts unique properties to this compound, making it an interesting candidate for further investigation.

Recent studies have explored the potential of 8-amino-1,3-dimethyl-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione in various therapeutic areas. One notable area of research is its potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is involved in numerous diseases such as arthritis, asthma, and inflammatory bowel disease. Preliminary studies have shown that this compound exhibits significant anti-inflammatory activity by modulating key signaling pathways involved in the inflammatory response.

Another area of interest is the potential of 8-amino-1,3-dimethyl-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione as an antiviral agent. Viral infections pose a significant global health challenge, and the development of new antiviral compounds is crucial. Research has indicated that this compound may inhibit the replication of certain viruses by interfering with viral enzymes or host cell receptors. This makes it a promising candidate for further development as an antiviral therapeutic.

In addition to its anti-inflammatory and antiviral properties, 8-amino-1,3-dimethyl-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has also been studied for its potential neuroprotective effects. Neurodegenerative diseases such as Alzheimer's and Parkinson's disease are characterized by the progressive loss of neuronal function. Preclinical studies have shown that this compound can protect neurons from oxidative stress and promote neuronal survival. These findings suggest that it may have therapeutic potential in the treatment of neurodegenerative disorders.

The pharmacokinetic properties of 8-amino-1,3-dimethyl-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione are also an important consideration for its development as a therapeutic agent. Studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties to ensure that it can be effectively delivered to target tissues and maintain sufficient concentrations to exert its biological effects. Preliminary data indicate that this compound has favorable pharmacokinetic properties that support its further development.

Toxicity studies are another critical aspect of evaluating the safety and efficacy of new compounds. Research has shown that 8-amino-1,3-dimethyl-7-(3-phenoxypropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione exhibits low toxicity at therapeutic doses in preclinical models. This suggests that it may have a favorable safety profile for use in humans. However, further studies are needed to fully characterize its safety profile and identify any potential side effects.

In conclusion, 8-amino-1,3-dimethyl-7-(3-phenoxypropyl)-2,3，6，7-tetrahydro - 1H - purine - 2，6 - dione (CAS No. 1105197 - 17 - 8) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various therapeutic areas. Ongoing studies will continue to elucidate its mechanisms of action and optimize its use as a therapeutic agent.